Cas no 220598-36-7 (tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate structure

220598-36-7 structure

Product Name:tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

CAS No:220598-36-7

MF:C₁₂H₂₁NO₅S

MW:291.363842725754

CID:6023812

PubChem ID:57011304

Update Time:2025-11-12

tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 4-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethyl ester
- 220598-36-7
- 2-Boc-4-[[(methylsulfonyl)oxy]methyl]-2-azabicyclo[2.1.1]hexane
- TERT-BUTYL 4-[(METHANESULFONYLOXY)METHYL]-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE
- starbld0011932
- SCHEMBL8470137
- MFCD32862090
- D79528
- AS-79544
- SY323728
- 2-Boc-4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane
- tert-Butyl 4-(((methylsulfonyl)oxy)methyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- t-Butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- Inchi： 1S/C12H21NO5S/c1-11(2,3)18-10(14)13-7-12(5-9(13)6-12)8-17-19(4,15)16/h9H,5-8H2,1-4H3
- InChI Key： SFAGWQPBNNQUJG-UHFFFAOYSA-N
- SMILES： C12CC(COS(C)(=O)=O)(C1)CN2C(OC(C)(C)C)=O

Computed Properties

Exact Mass: 291.11404394g/mol
Monoisotopic Mass: 291.11404394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 467
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 81.3Å²

Experimental Properties

Density: 1.292±0.06 g/cm3(Predicted)
Boiling Point: 413.9±18.0 °C(Predicted)
pka: -1.87±0.40(Predicted)

tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Pricemore >>

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eNovation Chemicals LLC	Y1007392-1G	tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	220598-36-7	97%	1g	$865	2024-07-21
eNovation Chemicals LLC	Y1007392-5G	tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	220598-36-7	97%	5g	$2605	2024-07-21
eNovation Chemicals LLC	Y1007392-10G	tert-butyl 4-(methylsulfonyloxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	220598-36-7	97%	10g	$4345	2024-07-21
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